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An In-depth Guide for Researchers and Scientists

Poly(1,4-phenylene ether-ether-sulfone) (PEES), a prominent member of the poly(arylene

ether sulfone) family, is a high-performance amorphous thermoplastic renowned for its

exceptional combination of thermal stability, mechanical strength, and chemical resistance.[1]

[2][3][4] These properties make it a material of choice for demanding applications, particularly

in the fabrication of advanced membranes for separation processes, as well as in the

aerospace, automotive, and medical industries.[2][5] This technical guide provides a

comprehensive literature review of PEES, focusing on its synthesis, properties, and key

experimental protocols, tailored for researchers, scientists, and professionals in drug

development and material science.

Synthesis of Poly(1,4-phenylene ether-ether-
sulfone)
The primary route for synthesizing PEES is through nucleophilic aromatic substitution (SNAr)

polycondensation.[2] This method typically involves the reaction of a dihalogenated monomer,
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activated by an electron-withdrawing sulfone group, with a bisphenol salt in a polar aprotic

solvent at elevated temperatures.[6]

A common synthesis pathway involves the polycondensation of 4,4'-dichlorodiphenyl sulfone

(DCDPS) with hydroquinone. The reaction is carried out in the presence of a weak base, such

as potassium carbonate, which facilitates the in-situ formation of the phenoxide salt. Water

generated during the reaction is typically removed by azeotropic distillation with a solvent like

toluene to drive the polymerization to completion.[6]
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Figure 1: Synthesis of PEES via Nucleophilic Aromatic Polycondensation.

For applications requiring enhanced hydrophilicity and ion-exchange properties, such as in fuel

cell membranes, PEES can be functionalized through post-sulfonation.[7] This is typically

achieved by reacting the polymer with a sulfonating agent, such as concentrated sulfuric acid.

[8] The sulfonic acid groups are introduced onto the aromatic rings of the polymer backbone.[9]
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Figure 2: Post-sulfonation of PEES.

Properties of Poly(1,4-phenylene ether-ether-
sulfone)
PEES is characterized by its rigid backbone structure, which imparts high thermal stability and

mechanical strength.[1][3] The ether linkages provide a degree of flexibility, making the polymer

processable.[10]

Physical and Mechanical Properties
PEES is a strong, rigid, and ductile polymer with excellent creep resistance at room

temperature.[11] It is known for its dimensional stability at elevated temperatures.[3][11]

Property Value Units

Density 1.37 - 1.46 g/cm³[11][12]

Tensile Strength 67.6 - 95.2 MPa[11]

Yield Strength 84.1 - 89.6 MPa[11]

Elongation at Break 6 - 80 %[11]

Young's Modulus 2.41 - 2.83 GPa[11]

Table 1: Summary of Mechanical and Physical Properties of PEES.

Thermal Properties
The thermal stability of PEES is one of its most critical attributes. The sulfone groups in the

polymer backbone are very stiff, leading to a high glass transition temperature (Tg).[10]

Aromatic poly(ether sulfones) exhibit excellent resistance to hydrolysis and oxidation.[4]
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Property Value Units

Glass Transition Temperature

(Tg)
192 °C[13]

Heat Deflection Temperature

(1.8 MPa)
204 - 207 °C

Decomposition Temperature 400 - 584 °C

Coefficient of Thermal

Expansion
55 µm/m°C[3]

Table 2: Summary of Thermal Properties of PEES.

Chemical Resistance
PEES exhibits good resistance to a wide range of chemicals, including many organic solvents,

acids, and bases.[1] However, it can be susceptible to attack by strong oxidizing agents and

some chlorinated hydrocarbons.[1] The chemical resistance is also dependent on factors such

as stress levels and temperature.
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Chemical Agent Resistance

Acids

Acetic Acid (Glacial, 90%, 30%, 10%) Resistant

Hydrochloric Acid (Concentrated) Resistant

Nitric Acid (Concentrated) Resistant

Sulfuric Acid (Concentrated) Resistant

Strong Oxidizing Mineral Acids Attacked

Alcohols

Amyl Alcohol Resistant

Benzyl Alcohol (100%) Not Resistant

Aromatic Hydrocarbons

Benzene Limited Resistance

Toluene Limited Resistance

Xylene Limited Resistance

Halogenated Hydrocarbons

Chloroform Not Resistant

Methylene Chloride Not Resistant

Ketones

Acetone Not Resistant

Cyclohexanone Not Resistant

Other

Water / Steam Excellent Resistance[10]

Aqueous solutions of salts, acids, and alkalis Generally Resistant
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Table 3: Chemical Resistance of PEES. (Data based on immersion tests of unstressed samples

at room temperature unless otherwise noted).

Experimental Protocols
This section provides detailed methodologies for the synthesis, characterization, and

processing of PEES, based on procedures reported in the literature.

Synthesis of Poly(1,4-phenylene ether-ether-sulfone)
This protocol describes a typical procedure for the synthesis of PEES via nucleophilic aromatic

substitution polycondensation.

Materials:

4,4'-Dichlorodiphenyl sulfone (DCDPS)

Hydroquinone (BP)

Potassium carbonate (K2CO3), anhydrous

N,N-dimethylacetamide (DMAc), anhydrous

Toluene

Procedure:

To a three-neck flask equipped with a mechanical stirrer, a Dean-Stark trap, a condenser,

and a nitrogen inlet, add 4,4'-dichlorodiphenyl sulfone, hydroquinone, potassium carbonate,

and DMAc.[2]

Add toluene to the reaction mixture to serve as an azeotroping agent for water removal.[2]

Heat the reaction mixture to approximately 135°C and reflux with continuous stirring for

about 6 hours. Water will be removed azeotropically and collected in the Dean-Stark trap.[2]

After the removal of water, distill off the toluene and increase the reaction temperature to

around 165°C.[2]
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Maintain the reaction at this temperature for approximately 18 hours to allow for

polymerization.[2]

Cool the viscous reaction mixture and dilute with DMAc.[2]

Precipitate the polymer by pouring the solution into a large excess of distilled water with

vigorous stirring.[2]

Wash the precipitated polymer several times with distilled water to remove any residual

solvent and salts.[2]

Dry the final polymer product in a vacuum oven at an elevated temperature (e.g., 120°C) for

24 hours.[2]

Post-Sulfonation of PEES
This protocol outlines the sulfonation of the synthesized PEES.

Materials:

Poly(1,4-phenylene ether-ether-sulfone) (PEES)

Concentrated sulfuric acid (98%)

Procedure:

Dissolve a known amount of dried PEES polymer (e.g., 2 grams) in a specific volume of

concentrated sulfuric acid (e.g., 20 mL) at room temperature with stirring.[8]

Continue stirring the solution at room temperature for a predetermined time to achieve the

desired degree of sulfonation. The reaction time can be varied to control the ion exchange

capacity.

Precipitate the sulfonated polymer (SPEES) by slowly pouring the reaction mixture into a

large volume of ice-cold deionized water with constant stirring.

Filter the precipitated SPEES and wash it repeatedly with deionized water until the washings

are neutral (pH 7).
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Dry the sulfonated polymer in a vacuum oven at 100°C for 24 hours.

Characterization of PEES
Thermogravimetric Analysis (TGA):

Purpose: To determine the thermal stability and decomposition temperature of the polymer.

Sample Preparation: A small amount of the dried polymer (typically 5-10 mg) is placed in a

TGA sample pan (e.g., alumina or platinum).

Typical Conditions: The sample is heated from room temperature to a high temperature (e.g.,

800°C) at a constant heating rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen)

or in air. The mass loss of the sample is recorded as a function of temperature.

Differential Scanning Calorimetry (DSC):

Purpose: To determine the glass transition temperature (Tg) and other thermal transitions.

Sample Preparation: A small amount of the dried polymer (typically 5-10 mg) is sealed in an

aluminum DSC pan.

Typical Conditions: The sample is subjected to a heat-cool-heat cycle. For example, it is

heated from room temperature to a temperature above its expected Tg (e.g., 250°C) at a

heating rate of 10°C/min, then cooled at the same rate, and then reheated. The Tg is

typically determined from the second heating scan to erase the thermal history of the

sample.

Fourier-Transform Infrared (FTIR) Spectroscopy:

Purpose: To identify the functional groups present in the polymer structure.

Sample Preparation (KBr Pellet Method):

Finely grind a small amount of the dried polymer sample (1-2 mg) with spectroscopic

grade potassium bromide (KBr) powder (100-200 mg) using an agate mortar and pestle.

Place the mixture into a pellet die.
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Apply pressure (several tons) using a hydraulic press to form a thin, transparent pellet.

Analysis: The KBr pellet is placed in the sample holder of the FTIR spectrometer, and the

infrared spectrum is recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To elucidate the detailed chemical structure of the polymer.

Sample Preparation (Solution-State NMR):

Dissolve an appropriate amount of the polymer (e.g., 10-20 mg for ¹H NMR) in a

deuterated solvent (e.g., deuterated dimethyl sulfoxide, DMSO-d6) in a small vial.

Transfer the solution to an NMR tube.

Sample Preparation (Solid-State NMR): For insoluble polymers, solid-state NMR can be

used. The powdered polymer sample is packed into a solid-state NMR rotor.

Analysis: The NMR spectrum is acquired using a high-field NMR spectrometer. Techniques

like ¹H NMR and ¹³C NMR provide information about the different types of protons and

carbons in the polymer structure.

Membrane Preparation via Phase Inversion
PEES is widely used to fabricate membranes for applications like ultrafiltration and as supports

for thin-film composite membranes. The non-solvent induced phase separation (NIPS) or

immersion precipitation method is a common technique.[3][7]
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Figure 3: Workflow for PEES Membrane Preparation via Phase Inversion.

Experimental Protocol for Membrane Preparation
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Materials:

Poly(1,4-phenylene ether-ether-sulfone) (PEES)

Solvent: N-methyl-2-pyrrolidone (NMP) or N,N-dimethylformamide (DMF)

Pore-forming additive (optional): Polyvinylpyrrolidone (PVP) or Polyethylene glycol (PEG)

Non-solvent: Deionized water

Procedure:

Dry the PEES polymer in a vacuum oven to remove any moisture.

Prepare the casting solution by dissolving a specific concentration of PEES (e.g., 15-25 wt%)

and any additives in the chosen solvent. Stir until a homogeneous solution is obtained.

Cast the polymer solution onto a smooth, flat support (e.g., a glass plate) using a casting

knife to ensure a uniform thickness.[3]

Immediately immerse the cast film and support into a coagulation bath containing the non-

solvent (deionized water).

Phase inversion occurs as the solvent from the polymer solution diffuses into the non-solvent

bath, and the non-solvent diffuses into the polymer film, causing the polymer to precipitate

and form a porous membrane structure.

Keep the membrane in the coagulation bath for a sufficient time to ensure complete phase

separation.

Transfer the membrane to a fresh deionized water bath and store for at least 24 hours to

remove any residual solvent.

The membrane can then be dried for characterization or stored in water for use.

Conclusion
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Poly(1,4-phenylene ether-ether-sulfone) is a versatile high-performance polymer with a well-

established synthesis route and a desirable profile of thermal, mechanical, and chemical

properties. Its processability, particularly into membranes, has led to its widespread use in

various separation and purification technologies. The ability to tailor its properties, such as

hydrophilicity, through post-synthesis modifications like sulfonation, further expands its

applicability in advanced technologies, including fuel cells and biomedical devices. This guide

has provided a foundational overview and detailed experimental protocols to aid researchers

and scientists in the exploration and application of this remarkable material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Experimental and Computational Approaches to Sulfonated Poly(arylene ether sulfone)
Synthesis Using Different Halogen Atoms at the Reactive Site - PMC [pmc.ncbi.nlm.nih.gov]

3. Controlled synthesis of unsubstituted high molecular weight poly(para-phenylene) via
Suzuki polycondensation-thermal aromatization methodology - Polymer Chemistry (RSC
Publishing) [pubs.rsc.org]

4. eng.uc.edu [eng.uc.edu]

5. researchgate.net [researchgate.net]

6. Synthesis of Sulfonated Poly(Arylene Ether Sulfone)s Containing Aliphatic Moieties for
Effective Membrane Electrode Assembly Fabrication by Low-Temperature Decal Transfer
Methods - PMC [pmc.ncbi.nlm.nih.gov]

7. Preparation of ultrapure KBr pellet: New method for FTIR quantitative analysis | IJSAR
[scienceijsar.com]

8. scienceijsar.com [scienceijsar.com]

9. What Are The Methods Of Sample Preparation In Ftir? Choose The Right Technique For
Your Sample - Kintek Solution [kindle-tech.com]

10. How Ftir Pellet Press Works In Sample Preparation For Spectroscopy Analysis - Kintek
Solution [kindle-tech.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b15890294/docs?utm_src=pdf-body#poly-1-4-phenylene-ether-ether-sulfone-a-comprehensive-technical-review
https://www.benchchem.com/product/b15890294?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/263940291_Optimizing_Sample_Preparation_Methods_for_Dynamic_Nuclear_Polarization_Solid-state_NMR_of_Synthetic_Polymers
https://pmc.ncbi.nlm.nih.gov/articles/PMC9785268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9785268/
https://pubs.rsc.org/en/content/articlelanding/2020/py/d0py00001a
https://pubs.rsc.org/en/content/articlelanding/2020/py/d0py00001a
https://pubs.rsc.org/en/content/articlelanding/2020/py/d0py00001a
https://www.eng.uc.edu/~beaucag/Classes/Characterization/IRData/Sample%20preparation%20for%20FT-IR.pdf
https://www.researchgate.net/publication/260202826_Synthesis_of_polyether_sulfones_by_self-polycondensation_of_AB-type_monomers
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8197277/
https://www.scienceijsar.com/article/preparation-ultrapure-kbr-pellet-new-method-ftir-quantitative-analysis
https://www.scienceijsar.com/article/preparation-ultrapure-kbr-pellet-new-method-ftir-quantitative-analysis
https://www.scienceijsar.com/sites/default/files/article-pdf/IJSAR-0374.pdf
https://kindle-tech.com/faqs/what-are-the-methods-of-sample-preparation-in-ftir
https://kindle-tech.com/faqs/what-are-the-methods-of-sample-preparation-in-ftir
https://kindle-tech.com/articles/how-ftir-pellet-press-works-in-sample-preparation-for-spectroscopy-analysis
https://kindle-tech.com/articles/how-ftir-pellet-press-works-in-sample-preparation-for-spectroscopy-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15890294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. cif.iastate.edu [cif.iastate.edu]

12. creative-biostructure.com [creative-biostructure.com]

13. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Poly(1,4-phenylene ether-ether-sulfone): A
Comprehensive Technical Review]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15890294/docs#poly-1-4-phenylene-ether-ether-
sulfone-a-comprehensive-technical-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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